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Compound of Interest

Compound Name:
6'-O-Cinnamoyl-8-epikingisidic

acid

Cat. No.: B1159771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6'-O-Cinnamoyl-8-epikingisidic acid is a naturally occurring secoiridoid, a class of

monoterpenoids known for their diverse biological activities. This compound was first isolated

from the dried fruits of Ligustrum lucidum AIT. (Oleaceae), a plant used in traditional medicine.

[1] As a member of the secoiridoid family, 6'-O-Cinnamoyl-8-epikingisidic acid is of interest to

researchers for its potential pharmacological properties, which may include anti-inflammatory

and antiviral effects, characteristic of other secoiridoids isolated from the same plant. This

technical guide provides a comprehensive overview of the available scientific information on 6'-
O-Cinnamoyl-8-epikingisidic acid, including its physicochemical properties, a generalized

experimental protocol for its isolation, and an exploration of the potential biological activities

and associated signaling pathways of related compounds.

Physicochemical Properties
The fundamental physicochemical properties of 6'-O-Cinnamoyl-8-epikingisidic acid are

summarized in the table below. This data is essential for its identification, characterization, and

handling in a laboratory setting.
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Property Value Reference

Molecular Formula C25H28O12 [2]

Molecular Weight 520.48 g/mol [2]

CAS Number 1403984-03-1

Class Secoiridoid [1]

Source
Dried fruits of Ligustrum

lucidum AIT.
[1]

Appearance Amorphous powder

Optical Rotation [α]D -58.8 (c 0.12, MeOH)

UV (MeOH) λmax (log ε)
217 nm (4.28), 223 nm (4.21),

279 nm (4.33)

Note: Detailed ¹H and ¹³C NMR spectroscopic data for 6'-O-Cinnamoyl-8-epikingisidic acid
are reported in the primary literature by Aoki et al. (2012). However, the full text of this

publication, containing the complete spectral assignments, could not be accessed for this

review. The data presented here is based on the information available in the abstract and other

accessible sources.

Experimental Protocols
The following is a generalized experimental protocol for the isolation and purification of

secoiridoids, including 6'-O-Cinnamoyl-8-epikingisidic acid, from the fruits of Ligustrum

lucidum. This protocol is based on methodologies reported in the literature for the isolation of

similar compounds from the same source. The specific protocol for 6'-O-Cinnamoyl-8-
epikingisidic acid is detailed in the primary literature which was not fully accessible.

General Isolation and Purification Workflow
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Dried Fruits of Ligustrum lucidum

Extraction with Methanol (MeOH)

Partitioning with Ethyl Acetate (EtOAc) and Water

Aqueous Layer EtOAc Layer (discarded or processed for other compounds)

Diaion HP-20 Column Chromatography

Stepwise Elution (e.g., H2O -> MeOH gradient)

Collection of Fractions

Silica Gel Column Chromatography

Gradient Elution (e.g., CHCl3-MeOH)

Reversed-Phase HPLC

Purification of 6'-O-Cinnamoyl-8-epikingisidic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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